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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510 Get Quote

Technical Support Center: Carbon Tetraiodide
(CI₄)
This guide provides essential safety information, handling procedures, and troubleshooting

advice for laboratory personnel working with Carbon Tetraiodide (CI₄).

Frequently Asked Questions (FAQs)
What is Carbon Tetraiodide (CI₄)?

Carbon Tetraiodide, also known as tetraiodomethane, is a bright red crystalline solid.[1][2] It is

a member of the tetrahalomethane family and is primarily used as a reagent in organic

synthesis.[2] Due to the nature of the carbon-iodine bonds, it is the least stable of the

tetrahalomethanes.[1]

What are the primary hazards associated with Carbon Tetraiodide?

The main hazards of Carbon Tetraiodide are:

Irritant: It is an irritant to the skin, eyes, and respiratory system.[3][4][5]

Toxicity: It is considered toxic, and perhalogenated organic compounds should generally be

handled as such.[3]
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Instability: It is sensitive to light and heat, and can decompose to form iodine and

tetraiodoethylene.[2][3] It is also sensitive to moisture.[6][7]

What are the physical and chemical properties of Carbon Tetraiodide?

Property Value

Molecular Formula CI₄

Molecular Weight 519.63 g/mol [4]

Appearance Dark violet/red crystalline solid[3][8]

Melting Point 168-171 °C (decomposes)[1][7][8]

Solubility

Sparingly soluble in water with hydrolysis;

soluble in nonpolar organic solvents like

benzene and chloroform.[2][3][7]

Density 4.32 g/cm³[2][3]

Safe Handling Procedures
Q: How should I properly store Carbon Tetraiodide?

A: Carbon Tetraiodide should be stored in a cool, dry, and well-ventilated place.[6] It is

recommended to store it at temperatures between 2-8°C.[2][8] The container should be tightly

closed and protected from light and moisture.[2][6] It should be handled and stored under an

inert gas.[4][8]

Q: What are the general precautions for handling Carbon Tetraiodide?

A: When handling Carbon Tetraiodide, you should:

Avoid contact with skin and eyes.[6][8]

Avoid the formation and inhalation of dust and aerosols.[6][8]

Use only in a well-ventilated area or outdoors.[4]
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Wash hands thoroughly after handling.[4][8]

Obtain special instructions before use.[6]

Personal Protective Equipment (PPE)
Q: What Personal Protective Equipment (PPE) is required when working with Carbon
Tetraiodide?

A: The following PPE is mandatory when handling CI₄:

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles.[4] A face shield may be necessary for splash protection.[9]

Skin Protection:

Gloves: Wear chemical-resistant gloves, such as nitrile or neoprene.[9][10] Always inspect

gloves for tears or punctures before use and use proper glove removal technique.[4][10]

Protective Clothing: A chemical-resistant lab coat, apron, or coveralls should be worn.[10]

[11]

Respiratory Protection: If working in an area with poor ventilation or where dust formation is

likely, use a NIOSH-approved respirator.[6][11]
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Assess Experimental Risks

Is the area well-ventilated?

Is dust generation likely?

Yes

Use NIOSH-approved respirator

No

Is there a splash hazard?

No Yes

Standard PPE:
- Safety glasses

- Chemical-resistant gloves
- Lab coat

No Add face shield

Yes

Proceed with Experiment
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Exposure Occurs

Inhalation

Inhaled

Skin Contact

Skin Contact

Eye Contact

Eye Contact

Ingestion

Ingested

Move to fresh air Wash with soap and water Rinse eyes for 15 min Rinse mouth with water

Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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